Cas no 1247145-10-3 (4-(2-Chlorophenyl)-1-methyl-1h-pyrazol-5-amine)

• Product Name: 4-(2-Chlorophenyl)-1-methyl-1h-pyrazol-5-amine
• CAS No: 1247145-10-3
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5747658
• PubChem ID: 61783345
• Update Time: 2025-06-08

4-(2-Chlorophenyl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1247145-10-3
• CS-0307246
• 4-(2-CHLOROPHENYL)-1-METHYL-1H-PYRAZOL-5-AMINE
• AKOS011054983
• EN300-1148422
• 4-(2-Chlorophenyl)-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C10H10ClN3/c1-14-10(12)8(6-13-14)7-4-2-3-5-9(7)11/h2-6H,12H2,1H3
• InChI Key： SUTXJJUQBITYJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=NN(C)C=1N

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(2-Chlorophenyl)-1-methyl-1h-pyrazol-5-amine

4-(2-Chlorophenyl)-1-methyl-1h-pyrazol-5-amine (CAS No. 1247145-10-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1247145-10-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects. In this article, we will delve into the synthesis, physicochemical properties, and potential applications of 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine, highlighting its significance in current research and development efforts.

Synthesis of 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine

The synthesis of 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine typically involves a multi-step process that begins with the formation of a key intermediate. One common approach is to start with 2-chlorobenzaldehyde, which is reacted with hydrazine hydrate to form 2-chlorobenzohydrazide. This intermediate is then cyclized in the presence of an appropriate base and a methylating agent, such as methyl iodide, to yield the desired product. The reaction conditions are carefully optimized to ensure high yields and purity.

Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for the synthesis of 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, the use of green solvents and catalysts has been explored to minimize environmental impact.

Physicochemical Properties

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine is a white crystalline solid with a molecular weight of 233.70 g/mol. It is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The spectroscopic properties of 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide valuable insights into the molecular structure and purity of the compound. For example, the presence of characteristic peaks in the NMR spectrum confirms the presence of the pyrazole ring and the substituents at specific positions.

Biological Activities and Applications

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine has shown promising biological activities that make it a valuable candidate for further investigation in medicinal chemistry. One of its key properties is its ability to act as a potent inhibitor of certain enzymes involved in inflammatory pathways. Studies have demonstrated that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation.

In addition to its anti-inflammatory effects, 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have shown that it can reduce seizure activity in animal models, suggesting its potential use in treating epilepsy. The mechanism by which it exerts these effects is thought to involve modulation of ion channels or neurotransmitter systems in the brain.

Clinical Trials and Future Prospects

The promising preclinical results for 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various conditions, including inflammatory diseases and neurological disorders.

Clinical trials are essential for evaluating the safety and efficacy of new drug candidates like 4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine. These trials involve rigorous testing in human subjects to determine optimal dosing regimens, assess side effects, and compare the compound's performance against existing treatments. The results from these trials will provide critical information for regulatory approval and commercialization.

Conclusion

4-(2-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1247145-10-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.